Cas no 105351-70-0 (10H-Furo[3,2-b]naphtho[2,1-d]pyran-10-one,1,6-dimethyl-)

10H-Furo[3,2-b]naphtho[2,1-d]pyran-10-one,1,6-dimethyl- is a fused heterocyclic compound featuring a furopyranone core integrated with a naphthalene moiety. Its unique structure imparts stability and potential reactivity, making it valuable for synthetic applications in organic chemistry and materials science. The presence of methyl groups at the 1- and 6-positions enhances its lipophilicity and may influence its electronic properties. This compound is of interest in the development of advanced intermediates for pharmaceuticals, agrochemicals, or optoelectronic materials due to its rigid polycyclic framework. Its well-defined molecular architecture allows for precise modifications, enabling tailored functionalization in research and industrial settings.
10H-Furo[3,2-b]naphtho[2,1-d]pyran-10-one,1,6-dimethyl- structure
105351-70-0 structure
Product name:10H-Furo[3,2-b]naphtho[2,1-d]pyran-10-one,1,6-dimethyl-
CAS No:105351-70-0
MF:C17H12O3
MW:264.275384902954
CID:217814
PubChem ID:5321617

10H-Furo[3,2-b]naphtho[2,1-d]pyran-10-one,1,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 10H-Furo[3,2-b]naphtho[2,1-d]pyran-10-one,1,6-dimethyl-
    • Tanshinlactone
    • [ "" ]
    • SCHEMBL3584503
    • HY-N1180
    • AKOS032962165
    • 6,14-dimethyl-12,16-dioxatetracyclo[8.7.0.02,7.011,15]heptadeca-1(10),2,4,6,8,11(15),13-heptaen-17-one
    • CS-0016471
    • InChI=1/C17H12O3/c1-9-4-3-5-12-11(9)6-7-13-14(12)17(18)20-15-10(2)8-19-16(13)15/h3-8H,1-2H3
    • VDYMGLBSIBHGCP-UHFFFAOYSA-
    • 105351-70-0
    • FS-10106
    • DA-58272
    • 6,14-DIMETHYL-12,16-DIOXATETRACYCLO[8.7.0.0(2),?.0(1)(1),(1)?]HEPTADECA-1(10),2(7),3,5,8,11(15),13-HEPTAEN-17-ONE
    • Inchi: InChI=1S/C17H12O3/c1-9-4-3-5-12-11(9)6-7-13-14(12)17(18)20-15-10(2)8-19-16(13)15/h3-8H,1-2H3
    • InChI Key: VDYMGLBSIBHGCP-UHFFFAOYSA-N
    • SMILES: CC1=C2C=CC3=C(C2=CC=C1)C(=O)OC4=C3OC=C4C

Computed Properties

  • Exact Mass: 264.07900
  • Monoisotopic Mass: 264.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.4A^2
  • XLogP3: 4.1

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 459.0±24.0 °C at 760 mmHg
  • Flash Point: 231.4±22.9 °C
  • PSA: 43.35000
  • LogP: 4.30920
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

10H-Furo[3,2-b]naphtho[2,1-d]pyran-10-one,1,6-dimethyl- Security Information

10H-Furo[3,2-b]naphtho[2,1-d]pyran-10-one,1,6-dimethyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TargetMol Chemicals
TN5098-5mg
Tanshinlactone
105351-70-0
5mg
¥ 12280 2024-07-19
Ambeed
A231905-5mg
Tanshinlactone
105351-70-0 98+%
5mg
$2057.0 2025-03-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T60940-5mg
Tanshinlactone
105351-70-0 ,HPLC≥95%
5mg
¥4800.0 2023-09-06
TargetMol Chemicals
TN5098-5 mg
Tanshinlactone
105351-70-0 98%
5mg
¥ 12,280 2023-07-10
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN5098-5 mg
Tanshinlactone
105351-70-0
5mg
¥4389.00 2022-04-26
A2B Chem LLC
AE17584-5mg
Tanshinlactone
105351-70-0 98.5%
5mg
$594.00 2024-04-20

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Amadis Chemical Company Limited
(CAS:105351-70-0)10H-Furo[3,2-b]naphtho[2,1-d]pyran-10-one,1,6-dimethyl-
A1245592
Purity:99%
Quantity:5mg
Price ($):1851